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Ammonium Nonanoate: Technical Profile

The table below summarizes key technical information for ammonium nonanoate, which is marketed under

trade names like Scythe and Axxe [1].

Property Specification

Common Name Ammonium Nonanoate (also known as Pelargonic Acid) [1]

Formulations 4.2 L, 3.3 L [1]

Mode of Action Contact herbicide that disrupts cell membranes, causing rapid cell
desiccation. Classified as an "unclassified" mode of action [1].

Key Symptom Water-soaked foliage observable within minutes on a warm, sunny day [1].

Key Weeds Controlled Small, young, succulent seedling broadleaf weeds. Weaker on grasses [1].

Major Weeds Not
Controlled

Older annual and perennial weeds (stems survive, foliage necrotic).
Repeated applications can improve control [1].

Soil Residual Activity None reported [1]
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Property Specification

Volatility & Leaching Negligible [1]

Recommended
Application

Directed or spot treatment (e.g., 3-10% v/v for a 4.2L formulation) to avoid

contact with desirable vegetation [1].

Important Precaution: The product label for Scythe (a pelargonic acid product) explicitly advises against

tank-mixing with systemic herbicides like Roundup-Pro (glyphosate), as reduced control of weeds,

particularly perennial weeds, has been reported from such mixtures [1].

Tank Mixing Guidelines & Compatibility Testing

While specific data for ammonium nonanoate is scarce, established agricultural practices provide a

framework for testing compatibility.

General Mixing Order

For any tank mix, the order in which components are added is critical to prevent gelling, precipitation, or

reduced efficacy [2] [3]. The standard sequence is:

Water Dispersible Products: Wettable powders (WP), dry flowables (DF) [3].
Suspension Concentrates: Flowables (SC), capsule suspensions (CS) [3].

Emulsifiable Concentrates (EC): Oil-based liquid herbicides [3].
Water-Soluble Liquids (SL): Water-based liquid herbicides and solubilized salts [2] [3].

Surfactants: Nonionic surfactants (NIS), crop oil concentrates (COC) should be added last [2].

Always fill the spray tank 50-75% full with clean water before adding products, and maintain constant,

gentle agitation throughout the process [2].

Experimental Protocol: Jar Test for Compatibility

Before any large-scale application, researchers should conduct a jar test to assess physical compatibility. The

workflow for this test is outlined below.
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Start Jar Test

Add carrier water to jar
(use same water as field)

Add ingredients in precise order:
1. Water-dispersible solids
2. Suspension concentrates

3. Emulsifiable concentrates
4. Water-soluble liquids

5. Surfactants

Stir gently to simulate tank agitation

Let stand for 15-30 minutes

Observe for precipitation,
gelation, or separation?

Compatible
Mixture is stable

 No

Not Compatible
Mixture is unstable

 Yes

Click to download full resolution via product page
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Frequently Asked Questions for Technical Support

Q1: Can ammonium nonanoate be safely mixed with other organic post-emergence contact

herbicides? There is no definitive "yes" or "no" answer. The primary concern is antagonism, where one

herbicide reduces the efficacy of another. The documented caution against mixing with glyphosate suggests a

real risk of reduced performance [1]. Each potential combination with another organic herbicide (e.g.,

another fatty acid-based product or a vinegar-based product) must be evaluated on a case-by-case basis using

the jar test and subsequent bioassay.

Q2: What is the first step if a researcher observes clogging or separation in a tank mix with

ammonium nonanoate? Immediately stop the application. The most likely causes are incompatible

formulations or an incorrect mixing order. Check the mixing sequence against established guidelines [2]

[3]. Re-conduct a jar test to confirm the incompatibility. Never apply a separated or gelled mixture, as it can

clog equipment and lead to uneven, ineffective application.

Q3: Where can I find the most reliable information on a specific product's tank-mix partners? The

product label is the primary legal and scientific authority. Always consult it first for any specific

prohibitions or recommendations. For the most current information, also check the manufacturer's

technical website (e.g., Gowan for Scythe, BioSafe Systems for Axxe) [1].

Need Custom Synthesis?
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[https://www.smolecule.com/products/b696831#ammonium-nonanoate-tank-mix-compatibility-other-

organic-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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